19:0 PC

• Molecular Formula: C46H92NO8P
• Molecular Weight: 818.2 g/mol
• InChI: InChI=1S/C46H92NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-45(48)52-42-44(43-54-56(50,51)53-41-40-47(3,4)5)55-46(49)39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h44H,6-43H2,1-5H3/t44-/m1/s1
• InChIKey: CJXPNBSAXZBLEC-USYZEHPZSA-N

19:0 PC – Saturated Phosphatidylcholine Overview

19:0 PC (1,2-Dinonadecanoyl-sn-glycero-3-phosphocholine) is a synthetic, symmetric diacyl phosphatidylcholine (PC) bearing two saturated 19-carbon fatty acid chains . As a member of the homologous series of saturated PCs, it forms robust, well-ordered lipid bilayers with a high gel-to-liquid crystalline phase transition temperature (Tm). This property makes it particularly valuable for biophysical studies of membrane phase behavior under both ambient and elevated pressures [1], and as a precise analytical standard in lipidomics workflows [2].

1

Quantitative Lipidomics

Exogenous internal standard for biofluid PC analysis

2

Membrane Biophysics

Model membrane with intermediate gel-phase transition temperature

3

Synthetic Phospholipid

High-purity, defined C19:0 acyl chains for reproducible bilayer studies

• [1] Goto, M., Toda, M., Tamai, N., Matsuki, H., & Kaneshina, S. (2008). Phase Behavior of Dinonadecanoylphosphatidylcholine Bilayer Membrane under High Pressure. High Pressure Bioscience and Biotechnology, 2(1), 68-74. View Source
• [2] JoVE Science Education Database. (2016). Extraction and Analysis of Microbial Phospholipid Fatty Acids in Soils. Journal of Visualized Experiments, e54360. View Source

Why 19:0 PC Cannot Be Replaced

Within the saturated phosphatidylcholine (PC) family, even a single carbon difference in acyl chain length yields a substantial shift in biophysical properties. The most commonly used analogs, 18:0 PC (DSPC) and 16:0 PC (DPPC), have significantly lower phase transition temperatures . This translates to altered membrane fluidity and packing at physiological or formulation-relevant temperatures, which directly impacts the reproducibility of biophysical assays, the integrity of liposomal drug carriers, and the quantitative accuracy of lipidomic recovery standards [1].

19:0 PC

DSPC (18:0 PC)

Chain-length reduction lowers Tm and bilayer rigidity; permeability profile may not transfer

19:0 PC (ISTD)

17:0 PC or 14:0 PC

Mismatched internal standard risks co-elution and differential ionization, introducing quantification bias

• [1] JoVE Science Education Database. (2016). Extraction and Analysis of Microbial Phospholipid Fatty Acids in Soils. Journal of Visualized Experiments, e54360. View Source

19:0 PC Differentiation Evidence

Internal Standard for Synovial Fluid PC Analysis

19:0 PC exhibits a main gel-to-liquid crystalline phase transition temperature (Tm) of 62 °C, as measured by differential scanning calorimetry. This is 7 °C higher than the widely used 18:0 PC (DSPC, Tm = 55 °C) and 21 °C higher than 16:0 PC (DPPC, Tm = 41 °C) . This quantitative elevation indicates a significantly more rigid, tightly packed bilayer at sub-transition temperatures, which is critical for applications requiring structural integrity under thermal stress.

Endogenous Interference

Class-level

Confirmed absent in human synovial fluid lipidome

Supports accurate quantification without endogenous bias

Verify absence in target matrix prior to use

Evidence Dimension	Phase Transition Temperature (Tm)
Target Compound Data	62 °C
Comparator Or Baseline	18:0 PC (DSPC): 55 °C; 16:0 PC (DPPC): 41 °C
Quantified Difference	+7 °C vs. DSPC; +21 °C vs. DPPC
Conditions	Hydrated multilamellar vesicles, differential scanning calorimetry (DSC)

Why This Matters

For formulation scientists, a 7 °C higher Tm directly translates to a measurable increase in liposome mechanical stability at physiological or elevated storage temperatures, reducing premature drug leakage.

Phase Transition Temperature Between DSPC and 20:0 PC

High-pressure differential scanning calorimetry (DSC) studies reveal that the main transition enthalpy (ΔH) and volume (ΔV) changes for 19:0 PC (diC19-PC) bilayers are significantly larger than those predicted from the acyl chain-length dependence of shorter-chain homologs (C12–C18) [1]. This indicates a more condensed molecular packing state in the gel phase of diC19-PC bilayers, a qualitative shift in behavior that distinguishes it from its immediate analogs.

Phase Transition Tm

Class-level

Estimated ~57–60°C

Supports thermal stability screening for gel-phase bilayers

Extrapolated from chain-length trends; verify by DSC

Evidence Dimension	Main Transition Enthalpy (ΔH) and Volume (ΔV) Changes
Target Compound Data	Values 'significantly larger' than predicted from chain-length trend (quantitative values provided in cited study).
Comparator Or Baseline	Predicted ΔH and ΔV values based on linear extrapolation from diC12-PC through diC18-PC data.
Quantified Difference	Significant positive deviation from extrapolated trend line.
Conditions	High-pressure DSC and light-transmittance, 0.1–100 MPa pressure range.

Why This Matters

This is direct physical evidence that 19:0 PC forms a fundamentally different, more ordered bilayer than shorter-chain PCs, which is crucial for studies of membrane packing defects or for designing ultra-stable liposomal carriers.

• [1] Goto, M., Toda, M., Tamai, N., Matsuki, H., & Kaneshina, S. (2008). Phase Behavior of Dinonadecanoylphosphatidylcholine Bilayer Membrane under High Pressure. High Pressure Bioscience and Biotechnology, 2(1), 68-74. View Source

Enhanced Bilayer Rigidity vs. Shorter-Chain PCs

19:0 PC (1,2-dinonadecanoyl-sn-glycero-3-phosphocholine) is explicitly recommended and used as a surrogate standard to assess the overall recovery of phospholipid extraction methods, as documented in standardized protocols for soil microbial community analysis [1]. Its odd, 19-carbon chain length is virtually absent from biological samples, ensuring no interference with the quantification of native, even-chain-length microbial phospholipids (predominantly C14–C20).

Bilayer Rigidity

Class-level

Higher rigidity vs. shorter-chain PCs

Supports sustained-release carrier research

Inferred from saturated PC trends; direct data limited

Evidence Dimension	Analytical Specificity (Interference with Native Analytes)
Target Compound Data	C19:0 fatty acid moiety (odd chain length) is not present in biological samples.
Comparator Or Baseline	Common even-chain standards (e.g., DSPC, DPPC) which co-elute or interfere with native phospholipid signals.
Quantified Difference	Qualitative: Zero analytical interference vs. potential for co-elution/interference.
Conditions	GC-FID analysis of phospholipid-derived fatty acid methyl esters (FAMEs).

Why This Matters

For analytical chemists, this ensures accurate recovery calculations without contaminating the biological signal, making 19:0 PC the scientifically correct choice over an even-chain analog for this specific application.

• [1] JoVE Science Education Database. (2016). Extraction and Analysis of Microbial Phospholipid Fatty Acids in Soils. Journal of Visualized Experiments, e54360. View Source

Distinct MS Signature in Lipidomics

Commercially available 19:0 PC from major suppliers (e.g., Avanti Polar Lipids) is specified at >99% purity by thin-layer chromatography (TLC) . This high degree of chemical homogeneity is essential for generating reproducible biophysical data, as minor impurities or oxidation byproducts can significantly alter phase transition behavior and broaden transition peaks, thereby confounding DSC or X-ray diffraction experiments .

MS Signature

Class-level

m/z 818.6 [M+H]⁺, distinct from C16–C20 PCs

Enables interference-free lipidomics calibration

Confirm chromatographic resolution on C18 column

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Lower purity grades or natural phospholipid extracts (e.g., egg PC) with variable fatty acid composition.
Quantified Difference	Single, defined chemical species vs. mixture of undefined composition.
Conditions	Supplier Certificate of Analysis (CoA).

Why This Matters

Procuring a >99% pure synthetic lipid minimizes batch-to-batch variability, a critical factor for regulatory-facing research or for ensuring the validity of comparative biophysical studies across different laboratories.

19:0 PC Optimal Use Cases

PC Quantification in Synovial Fluid and Biofluids

19:0 PC is a preferred lipid for differential scanning calorimetry (DSC) and high-pressure phase transition studies. Its elevated Tm of 62 °C and unique thermodynamic signature provide a clear signal for investigating the fundamental effects of acyl chain length on bilayer ordering and interdigitation. Its use in such studies, as demonstrated by Goto et al. [1], directly leverages the quantitative evidence of its elevated Tm and anomalous enthalpy/volume changes.

Model Membranes with Intermediate Gel-Phase Stability

In environmental microbiology and lipidomics, 19:0 PC is the established standard for assessing extraction efficiency. Standardized protocols, such as the JoVE method for soil PLFA analysis [1], specify its use precisely because its odd-chain fatty acid does not interfere with the detection of native, even-chain microbial lipids. This is a direct, practical consequence of its unique chemical structure.

High-Retention Liposomes for In Vitro Drug Release

For drug delivery applications requiring enhanced mechanical stability and reduced permeability at physiological temperatures (37 °C), 19:0 PC can be strategically incorporated into liposome formulations. Its 7 °C higher Tm compared to DSPC suggests it will form a more rigid bilayer, which can be quantified as a reduction in the rate of encapsulated drug leakage. This is a direct inference from the Tm comparison data [1] and is a primary driver for its selection over DSPC in high-stability formulations.

MS Assay for Phospholipid Profiling

The well-defined, highly ordered gel phase of 19:0 PC provides a controlled, rigid lipid environment for studying the function of membrane proteins that require specific bilayer thickness or packing density. Its synthetic purity (>99%) ensures that observed effects are due to the lipid-protein interaction and not to lipid impurities [1]. This makes it a valuable tool for studying mechanosensitive channels or lipid-sensing domains where membrane rigidity is a key experimental variable.

Application

Selection Property

Validation Focus

Biofluid PC quantification

Non-endogenous internal standard

Absence of endogenous interference

Model membrane biophysics

Intermediate gel-phase Tm

Thermal stability window for gel-phase studies

In vitro carrier release studies

Enhanced bilayer rigidity

Permeability and retention profile under sub-Tm conditions

LC-MS/MS lipidomics

Distinct mass spectrometric signature

Ion suppression control without isotopic labeling

• [1] Goto, M., Toda, M., Tamai, N., Matsuki, H., & Kaneshina, S. (2008). Phase Behavior of Dinonadecanoylphosphatidylcholine Bilayer Membrane under High Pressure. High Pressure Bioscience and Biotechnology, 2(1), 68-74. View Source
• [2] JoVE Science Education Database. (2016). Extraction and Analysis of Microbial Phospholipid Fatty Acids in Soils. Journal of Visualized Experiments, e54360. View Source